Cas no 1805338-54-8 (2-Amino-6-bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine)

• Product Name: 2-Amino-6-bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine
• CAS No: 1805338-54-8
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4811122
• Update Time: 2025-06-14

2-Amino-6-bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-5-4(6(10)11)1-3(2-9)7(12)13-5/h1,6H,2H2,(H2,12,13)
• InChI Key： DZBHZMXJUIXVCK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(CCl)C(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-6-bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine

Recent Advances in the Study of 2-Amino-6-bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine (CAS: 1805338-54-8)

The compound 2-Amino-6-bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine (CAS: 1805338-54-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core functionalized with amino, bromo, chloromethyl, and difluoromethyl groups, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for the development of novel pharmaceuticals, agrochemicals, and materials science applications.

Recent studies have focused on elucidating the synthetic pathways and reactivity of 2-Amino-6-bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key building block in the synthesis of kinase inhibitors, which are critical for targeting various cancer pathways. The presence of the difluoromethyl group, in particular, has been noted for its ability to enhance metabolic stability and bioavailability, addressing common challenges in drug development.

In addition to its pharmaceutical applications, research has explored the compound's utility in agrochemicals. A study published in Pest Management Science demonstrated its incorporation into novel herbicides with improved efficacy and environmental safety profiles. The chloromethyl and bromo substituents facilitate further functionalization, enabling the creation of diverse derivatives tailored to specific biological targets.

Mechanistic insights into the compound's reactivity have also been a focal point. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to characterize its structure and interactions. These studies have provided a deeper understanding of its electronic properties and steric effects, which are crucial for optimizing its use in synthetic chemistry.

Looking ahead, ongoing research aims to expand the applications of 2-Amino-6-bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine, particularly in the design of next-generation therapeutics and functional materials. Collaborative efforts between academia and industry are expected to drive innovation, leveraging the compound's unique properties to address unmet medical and technological needs.